Cas no 55804-65-4 ( Coumarine 343 )

• Product Name: Coumarine 343
• CAS No: 55804-65-4
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• MDL: MFCD00051335
• CID: 56846
• PubChem ID: 253662386
• Update Time: 2025-08-05

Coumarine 343 Chemical and Physical Properties

Names and Identifiers

• 11-oxo-2,3,5,6,7,11-Hexahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxylic acid
• 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizine-10-carboxylic acid
• Coumarin 343
• CouMarin 343, pure, laser grade
• Coumarin 519
• EINECS 259-824-6
• ST069309
• 1H,5H,11H-(1)Benzopyrano(6,7,
• Coumarine 343
• C2899
• NS00033400
• coumarin-343
• BDBM50442718
• A11569
• 7GE3Q7LWR9
• Coumarine 343
• BP-27942
• Q27123015
• MFCD00051335
• 1h,5h,11h-[1]benzopyrano[6,7,8-ij]quinolizine-10-carboxylicacid, 2,3,6,7-tetrahydro-11-oxo-
• Oprea1_370773
• SCHEMBL45609
• 4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxylic acid
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizine-10-carboxylic acid, 2,3,6,7-tetrahydro-11-oxo-
• 1H,5H,11H-(1)Benzopyrano(6,7,8-ij)quinolizine-10-carboxylic acid, 2,3,6,7-tetrahydro-11-oxo-
• DTXSID9069051
• CHEMBL2442512
• AMY31162
• 1ST164475
• 1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizine-10-carboxylic?acid, 2,3,6,7-tetrahydro-11-oxo-
• HY-W267364
• Coumarin 343 acid
• CS-0312751
• BS-17241
• 11-oxo-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxylic acid
• 4-oxo-3-oxa-13-azatetracyclo[7.7.1.0^{2,7.0^{13,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxylic acid
• UNII-7GE3Q7LWR9
• LCZC362
• CHEBI:51941
• AKOS000805664
• 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizine-10-carboxylic acid
• Coumarin 343, Dye content 97 %
• 55804-65-4
• F3308-1839
• KCDCNGXPPGQERR-UHFFFAOYSA-N
• DA-62476
• AE-641/05088007
• STK409686

• MDL： MFCD00051335
• Inchi： 1S/C16H15NO4/c18-15(19)12-8-10-7-9-3-1-5-17-6-2-4-11(13(9)17)14(10)21-16(12)20/h7-8H,1-6H2,(H,18,19)
• InChI Key： KCDCNGXPPGQERR-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2=CC3CCCN4CCCC(=C12)C4=3)=O

Computed Properties

• Exact Mass: 285.10000
• Monoisotopic Mass: 285.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not available
• Density: 1.5±0.1 g/cm3
• Melting Point: 240 ºC
• Boiling Point: 574.8±50.0 °C at 760 mmHg
• Flash Point: 301.4±30.1 °C
• PSA: 70.75000
• LogP: 2.25500
• Solubility: Not available
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Coumarine 343 Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Coumarine 343

Coumarine 343 (CAS No. 55804-65-4): An Overview of Its Properties, Applications, and Recent Research Advances

Coumarine 343 (CAS No. 55804-65-4) is a derivative of coumarin, a natural compound found in various plants and known for its distinctive sweet scent and diverse biological activities. This compound has gained significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry.

Chemical Structure and Physical Properties

Coumarine 343 is characterized by its molecular formula C₁₆H₁₂O₃, with a molecular weight of approximately 252.26 g/mol. The compound features a benzopyran core, which is typical of coumarin derivatives. The presence of specific functional groups, such as hydroxyl and methoxy groups, contributes to its unique chemical properties. Coumarine 343 is generally soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water.

Spectral Properties

One of the most notable features of Coumarine 343 is its excellent fluorescence properties. It exhibits strong absorption in the ultraviolet (UV) region, with a maximum absorption wavelength (λ_max) around 390 nm. Upon excitation, it emits fluorescence with a peak emission wavelength (λ_em) around 510 nm. These spectral characteristics make it an ideal candidate for use as a fluorescent probe in various analytical techniques.

Biological Activities and Applications

Coumarine 343 has been extensively studied for its biological activities, which include antioxidant, anti-inflammatory, and anticancer properties. Recent research has shown that it can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the development of therapeutic agents.

In the context of cancer research, studies have demonstrated that Coumarine 343 can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. This has led to its evaluation as a potential anticancer agent in preclinical studies.

Analytical Applications

The fluorescence properties of Coumarine 343 have also been exploited in analytical chemistry for the development of sensitive and selective detection methods. For instance, it has been used as a fluorescent probe for the detection of metal ions, such as zinc and copper, in environmental samples. The high sensitivity and selectivity of these methods make them valuable tools for environmental monitoring and quality control.

Molecular Imaging and Theranostics

The combination of the biological activities and fluorescence properties of Coumarine 343 has led to its exploration in molecular imaging and theranostics. In this context, it can be used to visualize cellular processes and monitor drug delivery in real-time. This dual functionality enhances its potential as a tool for both diagnostic and therapeutic applications.

Synthesis and Production

The synthesis of Coumarine 343 typically involves multi-step reactions starting from readily available precursors such as salicylaldehyde and appropriate substituted phenols. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for its production. These improvements have made it more accessible for large-scale applications.

Safety Considerations

While Coumarine 343 is generally considered safe for use in laboratory settings, proper handling precautions should be taken to avoid exposure to skin or inhalation. It is important to follow standard laboratory safety protocols when working with this compound.

Conclusion














In summary, Coumarine 343 (CAS No. 55804-65-4) is a versatile compound with a wide range of applications due to its unique chemical structure, spectral properties, biological activities, and potential in molecular imaging. Ongoing research continues to uncover new possibilities for this compound across various scientific disciplines...............